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Compound of Interest

Compound Name: 113-012B

Cat. No.: B11929559

Disclaimer: This document provides essential safety and logistical guidance for the proper
disposal of the research chemical 113-012B. This information is based on the chemical's
known properties and general hazardous waste protocols. It is not a substitute for the official
Safety Data Sheet (SDS) provided by the manufacturer. All personnel must consult the SDS
and adhere to their institution's specific Environmental Health and Safety (EHS) policies, as
well as all federal, state, and local regulations.

Understanding the Hazards of 113-012B

113-012B is a disulfide bond-containing ionizable cationic lipidoid, typically supplied as a
solution in methyl acetate.[1] To ensure safe disposal, it is crucial to consider the hazards
associated with both the lipidoid and its solvent.

e 113-012B: As a cationic lipid, it should be treated as a potentially hazardous chemical.[1]
Cationic lipids can have cytotoxic effects.[2] Compounds with disulfide bonds should be
handled carefully to avoid reactions with incompatible materials.[3]

o Methyl Acetate (Solvent): This is a highly flammable liquid.[4][5] Its vapors can form
explosive mixtures with air. It is incompatible with strong oxidizing agents, strong acids, and
strong bases.[6]

Waste Identification and Segregation: A Critical First
Step
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Proper segregation of waste streams is mandatory to prevent dangerous chemical reactions
and ensure compliant disposal.

e Unused or Expired Product: The original solution of 113-012B in methyl acetate must be
disposed of as flammable hazardous waste. Do not mix with other waste categories.

o Contaminated Solid Waste: All disposable materials that have come into contact with 113-
012B solution (e.g., pipette tips, gloves, vials, absorbent pads) are considered chemically
contaminated solid waste. These items must be segregated from non-hazardous trash.

e Aqueous Waste Mixtures: If 113-012B is used in aqueous buffers for experimental
procedures, these solutions must be collected as aqueous hazardous waste. Do not dispose
of these solutions down the drain.[3]

o Organic Waste Mixtures: If 113-012B is used with other organic solvents, the resulting
mixture must be collected as organic solvent waste. Segregate halogenated and non-
halogenated solvent waste streams as required by your institution's EHS protocols.

Step-by-Step Disposal Protocol
A. Waste Collection and Container Management
o Select Compatible Containers:

o Liquid Waste: Use a designated, leak-proof container with a secure, screw-top cap that is
compatible with flammable organic solvents. Grounding the container during transfer is
recommended to prevent static discharge.[4][6]

o Solid Waste: Collect contaminated solids in a puncture-resistant container lined with a
clear plastic bag. Do not use red biohazard bags for chemical waste.

e Proper Labeling:
o Immediately label all waste containers with the words "HAZARDOUS WASTE".[7]

o Clearly list all chemical constituents with their approximate percentages (e.g., "Methyl
Acetate (99%)", "113-012B (1%)").
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o Indicate the specific hazards (e.g., "Flammable," "Toxic").
o Include the Principal Investigator's name and laboratory location.
» Safe Storage:
o Keep all waste containers tightly closed except when adding waste.[7]

o Store liquid waste containers in secondary containment (e.g., a chemical-resistant tray or
tub) to contain potential leaks.

o Store the waste in a designated, well-ventilated Satellite Accumulation Area (SAA) within
the laboratory, away from sources of ignition like heat, sparks, or open flames.[4][6]

o Segregate 113-012B waste from incompatible materials, particularly strong oxidizing

agents, acids, and bases.[6]
B. Final Disposal

e Request EHS Pickup: Do not attempt to treat or neutralize 113-012B waste in the lab.
Disposal must be managed by your institution's EHS department or a licensed hazardous
waste contractor.[3] Once your waste container is approximately 75% full, schedule a waste
pickup through the EHS office.

o Empty Container Disposal:

A container that held 113-012B is considered hazardous waste until it is properly

[¢]

decontaminated.
o The container must be triple-rinsed with a suitable solvent (e.g., ethanol).

o Crucially, the first rinsate and all subsequent rinsates must be collected and disposed of as

flammable hazardous liquid waste.

o After triple-rinsing and allowing the container to air dry completely, deface or remove the
original label. The clean, empty container can then be disposed of in the appropriate solid

waste stream (e.g., glass recycling).
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Data Presentation: Summary of Disposal

Procedures

Hazard Recommended Key Disposal
Waste Stream L . ]
Classification Container Actions
Label with all

Unused 113-012B in
Methyl Acetate

Flammable, Chemical

Chemically-resistant,

sealed liquid container

constituents and
hazards. Store away
from ignition sources.
Arrange for EHS
pickup.

Contaminated

Labware (gloves, tips)

Solid Chemical Waste

Lined, puncture-
resistant solid waste

container

Label as "Chemically
Contaminated Solid
Waste." Arrange for
EHS pickup.

Aqueous Solutions
with 113-012B

Aqueous Chemical
Waste

Sealed aqueous

waste carboy

Do not dispose down
the drain. Label with
all constituents.
Arrange for EHS
pickup.

Empty 113-012B
Vials

Hazardous until rinsed

Original vial

Triple-rinse; collect
ALL rinsate as
flammable waste.
Deface label. Dispose
of clean vial in glass

waste.

Logical Workflow for Disposal

The following diagram outlines the critical decision points and procedural flow for the safe

management and disposal of 113-012B waste.
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Start Point

Generate 113-012B Waste

Step 1: Id¢ntification

Identify Waste Type

/Liquid xolid

Liquid Waste
(Pure Solution, Aqueous Mix)

Collect in Sealed, Labeled
Liquid Waste Container

2: Segregation & Sgllection

(Contaminated Labware)

Collect in Lined, Labeled
Solid Waste Container

Solid Waste

Step 3:\gafe Sto‘r}g(

Store in Designated SAA
with Secondary Containment

e

Step 4: Fingl Disposal

Request Pickup from

Environmental Health & Safety

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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